1-Morpholin-4-yl-2-(5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-ylsulfanyl)ethanone

• IUPAC Name: 1-morpholin-4-yl-2-(5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-ylsulfanyl)ethanone
• InChI: InChI=1S/C16H19N3O2S2/c20-13(19-5-7-21-8-6-19)9-22-15-14-11-3-1-2-4-12(11)23-16(14)18-10-17-15/h10H,1-9H2
• InChI Key: VCOBTJLIULPNRF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N=CN=C3SCC(=O)N4CCOCC4
• Molecular Formula: C16H19N3O2S2
• Molecular Weight: 349.5 g/mol

Description

The compound contains a morpholine ring, which is an organic chemical compound having the chemical formula O(C H 2 CH 2) 2 NH. This heterocycle features both amine and ether functional groups. It also contains a tetrahydrobenzothiolo[2,3-d]pyrimidine ring, which is a type of heterocyclic compound. The presence of sulfur (S) in the ring structure indicates that it’s a type of thiophene derivative.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple ring structures and functional groups. The morpholine ring is a six-membered ring with one oxygen and one nitrogen atom. The benzothiolo[2,3-d]pyrimidine is a fused ring system with a thiophene ring attached to a pyrimidine ring.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. The morpholine ring, due to the presence of a secondary amine, could undergo reactions typical of amines, such as acylation or alkylation. The benzothiolo[2,3-d]pyrimidine ring could undergo electrophilic aromatic substitution reactions.

Scientific Research Applications

Anticancer Activity

1-Morpholin-4-yl-2-(5,6,7,8-tetrahydro-1benzothiolo[2,3-d]pyrimidin-4-ylsulfanyl)ethanone has shown promise as an anticancer agent. Researchers have investigated its effects on tumor cell growth, apoptosis, and metastasis inhibition. Mechanistic studies suggest that it may interfere with key signaling pathways involved in cancer progression.

Neuroprotection and Neurodegenerative Diseases

Studies have explored the neuroprotective effects of 1-Morpholin-4-yl-2-(5,6,7,8-tetrahydro-1benzothiolo[2,3-d]pyrimidin-4-ylsulfanyl)ethanone. It may enhance neuronal survival, reduce oxidative stress, and mitigate neuroinflammation. Researchers are investigating its potential in treating neurodegenerative disorders like Alzheimer’s and Parkinson’s disease.

Antimicrobial Activity

1-Morpholin-4-yl-2-(5,6,7,8-tetrahydro-1benzothiolo[2,3-d]pyrimidin-4-ylsulfanyl)ethanone has demonstrated antimicrobial effects against bacteria, fungi, and parasites. Researchers are investigating its use as a potential antibiotic or antifungal agent.